Methyl 4-bromobenzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 4-bromo-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C10H7BrO2S/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,1H3
• InChI Key: AOQIBJZMRMVKSH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(S1)C=CC=C2Br
• Molecular Formula: C10H7BrO2S
• DSSTOX Substance ID: DTXSID30625902
• Molecular Weight: 271.13 g/mol
• CAS RN: 360575-29-7

Description

“Methyl 4-bromobenzo[b]thiophene-2-carboxylate” is a chemical compound with the molecular formula C10H7BrO2S. It has a molecular weight of 271.13. This compound is also known as “Methyl thianaphthene-2-carboxylate” and "Benzo[b]thiophene-2-carboxylic acid methyl ester".

Molecular Structure Analysis

The InChI code for “Methyl 4-bromobenzo[b]thiophene-2-carboxylate” is 1S/C10H7BrO2S/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

“Methyl 4-bromobenzo[b]thiophene-2-carboxylate” is a solid at room temperature. It has a boiling point of 105-108°C. The compound’s SMILES string is COC(=O)c1cc2ccccc2s1.

Scientific Research Applications

Pharmacological Research

• A study reported the conversion of ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate into derivatives including ethyl 3-methylbenzo[b]thiophen-2-carboxylate and its 4-bromo-derivatives. These compounds were further used to synthesize various amines and thiouronium salts, indicating their potential in pharmacological studies (Chapman et al., 1971).

Chemical Synthesis and Reactions

• Research on 4-hydroxybenzo[b]thiophen and its derivatives, including the 3-methyl derivative, demonstrated various electrophilic substitution reactions. These findings are significant for understanding the chemical behavior and potential applications of benzo[b]thiophen derivatives (Clarke et al., 1973).
• Another study focused on the stability of 3-benzo[b]thienyl-lithium and its derivatives, providing insights into the ring-cleavage reactions of these compounds, which is important for synthetic chemistry applications (Dickinson & Iddon, 1971).

Novel Material Synthesis

• A novel kind of triphenylamine-based charge-transporting material was synthesized using 5-diarylamino-2-methylbenzo[b]thiophene, demonstrating the potential of benzo[b]thiophen derivatives in material science (Wu et al., 2013).

Antitumoral Activity

• Novel tricyclic lactones were synthesized from 3-bromobenzo[b]thiophene-2-carboxylic acid and its derivatives, showing significant antitumoral activity in vitro. This highlights the potential of these compounds in cancer research (Queiroz et al., 2009).

Safety and Hazards

“Methyl 4-bromobenzo[b]thiophene-2-carboxylate” is classified under GHS07 for safety. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing hands and face thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes: rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Synthesis routes and methods I

Procedure details

To a suspension of sodium hydride (55%, 1.11 g) in dimethyl sulfoxide (20 mL) was added methyl thioglycolate (1.53 mL) at room temperature, and the mixture was stirred for 15 minutes. A solution of 2-bromo-6-fluorobenzaldehyde (3.43 g) in dimethyl sulfoxide (4 mL) was added to the reaction mixture, and the mixture was stirred at room temperature for 5 minutes. The reaction mixture was poured into water with ice and precipitated crystalline solid was collected by filtration, washed with water and dried under reduced pressure to give 2-methoxycarbonyl-4-bromobenzo-[b]thiophene (1.52 g). This material was suspended in a mixed solvent of methanol (20 mL) and water (10 mL) and sodium hydroxide (0.91 g) was added to the suspension. The mixture was stirred for at 50° C. for 5 hours. The reaction mixture was cooled with ice bath, and the reaction mixture was acidified by adding 2 mol/L hydrochloric acid. The precipitated crystalline solid was collected by filtration, washed with water and dried under reduced pressure to give 2-carboxybenzo[b]thiophene (1.27 g). To this material were added copper powder (0.42 g) and quinoline (10 mL), and the mixture was stirred at 190° C. for 1 hour. After the reaction mixture was cooled to room temperature, 2 mol/L hydrochloric acid (40 mL) and ethyl acetate (20 mL) were added to the reaction mixture, and the mixture was stirred for 15 minutes. Insoluble material in the mixture was removed by filtration, and the organic layer of the filtrate was separated. The aqueous layer of filtrate was extracted with ethyl acetate. The organic layers were combined, and the combined organic layer washed with 2 mol/L hydrochloric acid, water and brine and dried over anhydrous magnesium sulfate, and the solvent was removed under reduced pressure. The residue was purified by column chromatography on silica gel (eluent: n-hexane) to give the title compound (0.55 g).

Synthesis routes and methods II

Procedure details

To the solution of the compound (6.64 g, 25.16 mmol) obtained in Step 1 in DMF (90 ml), potassium carbonate (7.65 g, 55.35 mmol) and methyl thioglycolate (2.7 ml, 30.19 mmol) were added in that order, and then the reaction mixture was heated at reflux with stirring for 6 hours. After the termination of the reaction, the resulting reaction solution was cooled to room temperature, extracted with ethyl acetate, and then washed with water and brine. Subsequently, the reaction solution was dried over MgSO4, and then filtered. The filtrate was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (hexane:ethyl acetate=40:1), thus obtaining the title compound as a white solid (5.72 g, 21.09 mmol, 84%).

Synthesis routes and methods III

Procedure details

Methyl thioglycolate (42.35 g) was added under nitrogen at 80° C. to a solution of triethylamine (109 ml) in dimethylformamide (290 ml), the mixture was stirred at 100° C. for 15 minutes, then a solution of 2-bromo-6-fluorobenzaldehyde (81.35 g; prepared in a manner similar to that described above) in dimethylformamide (70 ml) was added. The mixture was stirred at 130° C. for 5 hours, then it was cooled to ambient temperature and poured into ice-water (3000 ml). The resulting solid was collected by filtration, washed with water (2×250 ml) and dried in air to give methyl 4-bromobenzo[b]thiophene-2-carboxylate (101 g) as a yellow solid which was used without further purification.